Cas no 2171828-85-4 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid)

3-{1-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a cyclohexyl backbone with an N-methylformamido group, enhancing conformational stability and steric control during coupling reactions. The Fmoc protecting group ensures selective deprotection under mild basic conditions, facilitating efficient solid-phase peptide synthesis. The 2-methylpropanoic acid moiety contributes to improved solubility in organic solvents, while the structural rigidity of the cyclohexyl ring aids in peptide folding studies. This derivative is particularly valuable for synthesizing constrained peptides or modifying peptide backbones to study structure-activity relationships. Its high purity and consistent reactivity make it suitable for demanding synthetic workflows.
3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid structure
2171828-85-4 structure
Product Name:3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid
CAS No:2171828-85-4
MF:C27H32N2O5
MW:464.553387641907
CID:6232279
PubChem ID:165527272
Update Time:2025-10-29

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid
    • 2171442-61-6
    • 2171331-90-9
    • EN300-1519502
    • 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
    • 2-methyl-3-{N-methyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
    • EN300-1544689
    • EN300-1570747
    • 2171828-85-4
    • 2-methyl-3-{N-methyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
    • Inchi: 1S/C27H32N2O5/c1-17(26(31)32)15-29(2)25(30)18-11-13-19(14-12-18)28-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
    • InChI Key: KVLQUNIAYKVWDL-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N(C)CC(C(=O)O)C)=O)CC1)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 95.9Ų

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1519502-0.05g
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
0.05g
$2829.0 2023-07-10
Enamine
EN300-1519502-0.1g
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
0.1g
$2963.0 2023-07-10
Enamine
EN300-1519502-0.25g
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
0.25g
$3099.0 2023-07-10
Enamine
EN300-1519502-0.5g
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
0.5g
$3233.0 2023-07-10
Enamine
EN300-1519502-1.0g
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
1.0g
$3368.0 2023-07-10
Enamine
EN300-1519502-2.5g
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
2.5g
$6602.0 2023-07-10
Enamine
EN300-1519502-5.0g
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
5.0g
$9769.0 2023-07-10
Enamine
EN300-1519502-10.0g
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
10.0g
$14487.0 2023-07-10
Enamine
EN300-1519502-50mg
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1519502-100mg
3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}-2-methylpropanoic acid
2171828-85-4
100mg
$2963.0 2023-09-27

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid: A Comprehensive Overview

The compound with CAS No. 2171828-85-4, named 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

Structure and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and a formamide moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis. Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate molecules, leveraging multi-step synthesis strategies that incorporate both traditional and modern methodologies.

Applications in Pharmaceutical Research

Research into this compound has revealed its potential as a precursor for peptide-based drugs. The Fmoc group's ability to protect amino groups during peptide assembly makes it an invaluable tool in solid-phase synthesis. Moreover, the cyclohexane ring introduces rigidity and hydrophobicity, which are desirable properties for enhancing drug bioavailability. Recent studies have demonstrated its utility in the development of bioactive peptides targeting various therapeutic areas, including cancer and infectious diseases.

Materials Science Applications

Beyond pharmaceuticals, this compound has shown promise in materials science. Its structural complexity allows for the creation of advanced polymers and biomaterials with tailored properties. For instance, the formamide group can participate in hydrogen bonding, which is essential for controlling polymer chain interactions. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

Recent Research Findings

Recent studies have focused on optimizing the synthesis of this compound to enhance yield and purity. Innovations in catalytic processes and green chemistry have significantly reduced the environmental footprint of its production. Additionally, computational modeling has provided deeper insights into its molecular interactions, paving the way for predictive design of similar compounds with enhanced functionality.

Future Prospects

The future of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid lies in its continued exploration across diverse applications. Its role as a building block for complex molecules positions it as a key player in the development of next-generation therapies and materials. As research progresses, we can expect further innovations that unlock its full potential while addressing current challenges in sustainability and scalability.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd